molecular formula C8H16N2O3 B13294647 (2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid

(2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid

Cat. No.: B13294647
M. Wt: 188.22 g/mol
InChI Key: XVEVBHOFQHCBMG-COBSHVIPSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid is a non-proteinogenic amino acid featuring a morpholine-derived substituent. Its structure comprises a propanoic acid backbone with an amino group at the second carbon (C2) and a 4-methylmorpholin-2-yl group at the third carbon (C3). The morpholine ring introduces polar characteristics due to its oxygen and nitrogen atoms, while the methyl group at position 4 enhances steric bulk.

Properties

Molecular Formula

C8H16N2O3

Molecular Weight

188.22 g/mol

IUPAC Name

(2R)-2-amino-3-(4-methylmorpholin-2-yl)propanoic acid

InChI

InChI=1S/C8H16N2O3/c1-10-2-3-13-6(5-10)4-7(9)8(11)12/h6-7H,2-5,9H2,1H3,(H,11,12)/t6?,7-/m1/s1

InChI Key

XVEVBHOFQHCBMG-COBSHVIPSA-N

Isomeric SMILES

CN1CCOC(C1)C[C@H](C(=O)O)N

Canonical SMILES

CN1CCOC(C1)CC(C(=O)O)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid typically involves the following steps:

    Formation of the Morpholine Ring: The morpholine ring can be synthesized through the reaction of diethanolamine with a suitable alkylating agent, such as methyl iodide, to introduce the methyl group at the 4-position.

    Introduction of the Amino Group: The amino group at the 2-position can be introduced via a nucleophilic substitution reaction using a suitable amine source.

    Formation of the Propanoic Acid Backbone: The final step involves the formation of the propanoic acid backbone through a series of reactions, such as aldol condensation followed by reduction and hydrolysis.

Industrial Production Methods

Industrial production of (2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. This can include the use of advanced catalysts, continuous flow reactors, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

(2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

    Reduction: Reduction reactions can convert the compound into its corresponding alcohol or amine derivatives.

    Substitution: Nucleophilic substitution reactions can introduce different functional groups at the amino or morpholine positions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

    Substitution: Nucleophilic substitution reactions often use reagents like alkyl halides or sulfonates under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce alcohol or amine derivatives.

Scientific Research Applications

(2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid has a wide range of scientific research applications, including:

    Chemistry: It is used as a building block for the synthesis of more complex molecules and as a chiral auxiliary in asymmetric synthesis.

    Biology: The compound can be used in studies of enzyme-substrate interactions and protein folding due to its chiral nature.

    Industry: The compound can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The chiral center plays a crucial role in determining the binding affinity and specificity of the compound. The morpholine ring and amino group can participate in hydrogen bonding and electrostatic interactions, which are essential for the compound’s biological activity.

Comparison with Similar Compounds

Amino Acids with Aromatic Substituents

Compound Name Molecular Formula Molecular Weight Substituent Key Properties Source
D-Tyrosine C₉H₁₁NO₃ 181.19 4-Hydroxyphenyl Hydrophilic due to -OH; involved in H-bonding
(2R)-2-Amino-3-phenylpropanoic acid C₉H₁₁NO₂ 177.19 Phenyl Hydrophobic; lacks polar groups
(2R)-2-Amino-3-(4-ethylphenyl)propanoic acid C₁₁H₁₅NO₂ 209.25 4-Ethylphenyl Increased hydrophobicity and steric bulk

Key Differences :

  • The target compound’s morpholinyl group enhances polarity compared to purely aromatic substituents.
  • D-Tyrosine’s hydroxyl group improves water solubility, whereas the target compound’s morpholine may offer balanced lipophilicity for membrane permeability .

Amino Acids with Aliphatic Substituents

Compound Name Molecular Formula Molecular Weight Substituent Key Properties Source
D-Valine C₅H₁₁NO₂ 117.15 Isopropyl Highly hydrophobic; compact structure
(2R)-2-Amino-3-(4,4-difluorocyclohexyl)propanoic acid HCl C₉H₁₄F₂NO₂·HCl 265.68 4,4-Difluorocyclohexyl Halogenated; enhances metabolic stability

Key Differences :

  • The target compound’s heterocyclic substituent provides distinct electronic and steric effects compared to aliphatic chains or halogenated cyclohexyl groups.
  • Fluorinated analogs (e.g., ) may exhibit improved pharmacokinetics but higher molecular weight .

Amino Acids with Heterocyclic Substituents

Compound Name Molecular Formula Molecular Weight Substituent Key Properties Source
(2R)-2-Amino-3-(oxan-4-yl)propanoic acid hydrochloride C₈H₁₆ClNO₃ 209.67 Oxan-4-yl (tetrahydropyran) Less polar than morpholine; no nitrogen
(2S,3R)-2-Hydroxy-3-[(tert-butoxycarbonyl)amino]-3-(4-methoxyphenyl)propanoic acid C₁₅H₂₁NO₆ 311.33 tert-Boc-protected amine; methoxyphenyl Complex stereochemistry; used in peptide synthesis

Key Differences :

  • The morpholinyl group in the target compound offers hydrogen-bonding capability (via N), unlike the oxane ring in .
  • tert-Boc-protected analogs () are intermediates in drug synthesis but require deprotection for activity .

Pharmacological and Physicochemical Insights

  • Solubility : The morpholine ring improves water solubility compared to aromatic substituents (e.g., phenyl or ethylphenyl groups) but is less polar than hydroxylated analogs like D-Tyrosine .
  • Bioavailability : Heterocyclic substituents like morpholine enhance metabolic stability compared to esters or amides, which are prone to hydrolysis .
  • Target Binding : The nitrogen in morpholine may facilitate interactions with enzymes or receptors, as seen in proteasome inhibitors (e.g., KZR-616 in ) .

Biological Activity

(2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid, often referred to as a morpholine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is structurally related to amino acids and has been investigated for its interactions with various biological targets, particularly in the context of neuropharmacology and receptor modulation.

The biological activity of (2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid primarily revolves around its role as a modulator of neurotransmitter systems. Research indicates that it may interact with glutamate receptors, which are critical for synaptic transmission and plasticity in the central nervous system (CNS). The compound's morpholine moiety suggests potential for enhanced receptor binding affinity and selectivity.

Biological Activity Overview

Activity Description References
Receptor Modulation Acts as an agonist at certain glutamate receptor subtypes, influencing excitatory neurotransmission.
Neuroprotective Effects Exhibits potential neuroprotective properties in models of neurodegeneration.
Antidepressant-like Effects Demonstrated efficacy in reducing depressive-like behaviors in animal models.

Study 1: Glutamate Receptor Interaction

In a study focusing on the structure-activity relationship (SAR) of morpholine derivatives, (2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid was shown to enhance glutamate receptor signaling in vitro. The findings suggested that modifications on the morpholine ring could significantly alter receptor affinity and functional outcomes.

Study 2: Neuroprotective Properties

Another investigation highlighted the compound's ability to protect neuronal cells from oxidative stress-induced apoptosis. In vitro assays indicated that treatment with this compound resulted in decreased levels of reactive oxygen species (ROS) and improved cell viability under stress conditions.

Pharmacological Profile

The pharmacological profile of (2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid includes:

  • Potency: Exhibits moderate potency at glutamate receptors with an EC50 value indicative of effective receptor activation.
  • Selectivity: Shows preferential binding to specific receptor subtypes, which may reduce side effects commonly associated with non-selective agonists.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.